Cas no 2227722-09-8 ((2R)-1-(1-ethyl-1H-pyrazol-5-yl)propan-2-amine)

• Product Name: (2R)-1-(1-ethyl-1H-pyrazol-5-yl)propan-2-amine
• CAS No: 2227722-09-8
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 5766683
• PubChem ID: 95970059
• Update Time: 2025-06-08

(2R)-1-(1-ethyl-1H-pyrazol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2227722-09-8
• EN300-1785683
• (2R)-1-(1-ethyl-1H-pyrazol-5-yl)propan-2-amine

• Inchi： 1S/C8H15N3/c1-3-11-8(4-5-10-11)6-7(2)9/h4-5,7H,3,6,9H2,1-2H3/t7-/m1/s1
• InChI Key： YFECFVSHIOZYME-SSDOTTSWSA-N
• SMILES： N1(CC)C(=CC=N1)C[C@@H](C)N

Computed Properties

• Exact Mass: 153.126597491g/mol
• Monoisotopic Mass: 153.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8Ų

Additional information on (2R)-1-(1-ethyl-1H-pyrazol-5-yl)propan-2-amine

Comprehensive Overview of (2R)-1-(1-ethyl-1H-pyrazol-5-yl)propan-2-amine (CAS No. 2227722-09-8)

The compound (2R)-1-(1-ethyl-1H-pyrazol-5-yl)propan-2-amine, identified by its CAS number 2227722-09-8, is a chiral amine derivative with a pyrazole moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and development. The R-configuration at the chiral center and the presence of the 1-ethyl-1H-pyrazole group contribute to its stereospecific interactions, making it a valuable intermediate for synthesizing biologically active compounds.

In recent years, the demand for chiral amines like (2R)-1-(1-ethyl-1H-pyrazol-5-yl)propan-2-amine has surged, driven by their role in asymmetric synthesis and enzyme inhibition. Researchers are particularly interested in its potential as a building block for CNS-targeting drugs, given its structural similarity to known neuromodulators. The compound's pyrazole ring is a key pharmacophore, often associated with anti-inflammatory and antimicrobial properties, aligning with current trends in precision medicine and targeted therapy development.

The synthesis of CAS 2227722-09-8 typically involves stereoselective methods to ensure the desired R-enantiomer purity, a critical factor for pharmaceutical applications where enantiomeric purity can significantly impact efficacy and safety. Analytical techniques such as chiral HPLC and NMR spectroscopy are employed to verify its structural integrity, reflecting the growing industry emphasis on quality-by-design (QbD) principles in chemical manufacturing.

From a commercial perspective, (2R)-1-(1-ethyl-1H-pyrazol-5-yl)propan-2-amine is often searched in conjunction with terms like "chiral amine suppliers", "pyrazole derivatives for drug discovery", and "CAS 2227722-09-8 price", indicating strong market interest from both academic and industrial sectors. Its stability under physiological conditions makes it suitable for prodrug development, a hot topic in biopharmaceutical formulation circles.

Environmental considerations are increasingly important in chemical usage, and this compound's low ecotoxicity profile (as predicted by in silico models) positions it favorably compared to traditional amine derivatives. This aligns with the green chemistry movement and the pharmaceutical industry's push toward sustainable synthesis methods. The ethyl-pyrazole moiety may offer metabolic advantages, reducing potential drug-drug interactions - a frequent search concern among medicinal chemists.

Patent literature reveals growing intellectual property activity around pyrazole-containing amines, particularly for neurological disorders and metabolic diseases. The specific stereochemistry of 2227722-09-8 makes it valuable for creating allosteric modulators, addressing the current demand for novel mechanism drugs in an era of increasing therapeutic target complexity. These applications correlate with frequent searches for "new drug scaffolds 2023" and "emerging pharmaceutical intermediates".

In analytical applications, the compound's distinct UV absorption characteristics make it suitable as a chromatographic standard for method development, particularly in enantiomeric separation studies. This utility connects to the broader analytical chemistry trend toward high-throughput screening methods, a topic generating substantial search volume in scientific databases.

The future research trajectory for (2R)-1-(1-ethyl-1H-pyrazol-5-yl)propan-2-amine likely involves exploration of its structure-activity relationships through computational chemistry approaches, reflecting the industry's shift toward AI-assisted drug design. Its molecular properties suggest potential in addressing undruggable targets, a persistent challenge in modern pharmacology that generates significant online inquiry from research professionals worldwide.